(3S,7AR)-3-phenyltetrahydropyrrolo[1,2-c]oxazol-5(3H)-one

• IUPAC Name: (3S,7aR)-3-phenyl-3,6,7,7a-tetrahydro-1H-pyrrolo[1,2-c][1,3]oxazol-5-one
• InChI: InChI=1S/C12H13NO2/c14-11-7-6-10-8-15-12(13(10)11)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2/t10-,12+/m1/s1
• InChI Key: OURKKNDNLSPPQY-PWSUYJOCSA-N
• Canonical SMILES: C1CC(=O)N2C1COC2C3=CC=CC=C3
• Isomeric SMILES: C1CC(=O)N2[C@H]1CO[C@H]2C3=CC=CC=C3
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• CAS No.: 118918-76-6

Description

“(3S,7AR)-3-phenyltetrahydropyrrolo[1,2-c]oxazol-5(3H)-one” is a chemical compound with the molecular formula C12H13NO2. It appears as a pale-yellow to yellow-brown sticky oil to semi-solid substance.

Molecular Structure Analysis

The molecular weight of this compound is 203.24 g/mol. The InChI code is 1S/C12H13NO2/c14-11-7-6-10-8-15-12 (13 (10)11)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2/t10-,12+/m1/s1.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 203.24 g/mol. It has a rotatable bond count of 1. The topological polar surface area is 29.5 Ų. It has 0 hydrogen bond donor count and 2 hydrogen bond acceptor count.

Scientific Research Applications

1. Cycloaddition Reactions

• Synthesis of Chiral Pyrrolo[1,2-c]thiazoles: The compound has been utilized in the synthesis of new chiral 5-aryl-3-phenyl-1H,3H-pyrrolo[1,2-c]thiazoles. This process involved intermolecular 1,3-dipolar cycloaddition reactions, demonstrating its potential in creating novel chiral structures (Melo et al., 2002).

2. Structural Analysis and Synthesis

• Crystal Structure Determination: Researchers have determined the crystal structure of derivatives of this compound, such as methyl (3R)-3-phenyl-5-(p-methoxyphenyl)-1H,3H-pyrrolo[1,2-c]thiazole-6-carboxylate, providing insights into its molecular configuration (Zheng, Jiang, Guo, 2009).

3. Organic Synthesis Applications

• Efficient Synthesis Methods: A method for synthesizing (3S,5R)-3-hydroxy-5-methylpiperidin-1-ylmethanone starting from D-pyroglutaminol was reported. This included a key step involving alkylation of lithiated (3S,7aR)-3-phenyltetrahydropyrrolo[1,2-c]oxazol-5(3H)-one, showing its role in complex organic syntheses (Zhang et al., 2020).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed and may cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details